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Compound of Interest

Compound Name: Urea ammonium nitrate

Cat. No.: B1144233 Get Quote

This guide provides essential safety protocols and logistical information for researchers,

scientists, and drug development professionals handling Urea Ammonium Nitrate (UAN)

solutions. The following procedural instructions are designed to ensure safe operational and

disposal practices in a laboratory setting.

Personal Protective Equipment (PPE)
When handling UAN, it is crucial to use appropriate personal protective equipment to prevent

exposure. The required PPE is summarized in the table below.
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Body Part
Personal Protective

Equipment
Specifications and Remarks

Eyes/Face

Chemical safety goggles or

glasses; face shield if

splashing is anticipated.

Must meet CSA Standard

CAN/CSA-Z94.3:20 and OSHA

29 CFR 1910.133 regulations.

Eyewash stations should be

readily accessible.[1]

Hands Chemical resistant gloves.

PVC, rubber coated, or other

impermeable gloves are

recommended.[2][3] Consult

the glove manufacturer's

specifications for suitability.[1]

[4]

Body
Protective, chemical-resistant

clothing.

A PVC jacket and pants or

similar non-reactive lab coat is

advised to minimize skin

contact.[1][2]

Respiratory

P2 type respirator or

NIOSH/MSHA-approved air-

purifying respirator.

Required where mist is

generated or if ventilation is

insufficient to maintain

exposure below occupational

limits.[1][2] In situations with

low oxygen or unknown

concentrations, a self-

contained breathing apparatus

(SCBA) is necessary.[1][5]

Operational Protocols: Safe Handling and Storage
Adherence to proper handling and storage procedures is critical to mitigate risks associated

with UAN.

Step-by-Step Handling Procedure
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Area Preparation: Ensure the work area is well-ventilated.[2] Confirm that an eyewash

station and safety shower are unobstructed and functional.[6]

Equipment Inspection: Before use, inspect all containers and handling systems. UAN is

corrosive to copper, zinc, aluminum, their alloys, and mild steel.[2] Do not use these

materials for storage or handling.[2]

Donning PPE: Put on all required PPE as detailed in the table above before handling the

substance.

Dispensing: When opening containers, do so slowly to release any potential pressure

buildup.[7] Avoid creating mists or aerosols.

Post-Handling: After handling, wash hands and other exposed areas thoroughly with mild

soap and water, especially before eating, drinking, or smoking.[3][5] Promptly remove and

launder any contaminated clothing before reuse.[3]

Cleaning: Clean any machinery or equipment used with water daily to prevent corrosion and

crystallization (salting out) of the UAN solution.[8]

Storage Plan
Location: Store UAN in a cool, dry, and well-ventilated area.[4][7] The storage area should be

detached and outside if possible.[9][10]

Container: Keep containers tightly closed when not in use.[3][4]

Temperature: Protect from freezing, as crystallization can occur at low temperatures.[3][9]

Avoid long-term storage at temperatures above 100°F (38°C) to prevent degradation and the

release of harmful gases.[11]

Incompatibilities: Store away from incompatible materials, including combustibles, organic

materials, strong acids, bases, chlorates, and strong oxidizers.[3][10] Do not store near heat,

sparks, or open flames.[3]
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Caption: Workflow for the safe handling of Urea Ammonium Nitrate.
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Emergency Response and Disposal
Immediate and appropriate action is required in the event of an emergency.

First Aid Measures
The following table outlines immediate first aid steps in case of exposure.

Exposure Route Immediate Action Follow-up

Eye Contact

Immediately flush eyes with

fresh water for at least 15

minutes, holding eyelids open.

[2] Remove contact lenses if

present and easy to do.[3][4]

Seek medical attention if

irritation persists.[2][3]

Skin Contact

Immediately remove

contaminated clothing.[2]

Flush the affected skin with

fresh water for at least 15

minutes.[2]

Wash the area with mild soap

and water.[12] Seek medical

attention if irritation develops

or persists.[13]

Inhalation Move the victim to fresh air.[2]

If breathing is difficult,

administer oxygen. If not

breathing, give artificial

respiration. Seek immediate

medical attention.[2]

Ingestion

Wash out mouth with water.

[14] Do NOT induce vomiting.

[10]

Seek immediate medical

attention or contact a poison

control center.[10]

Spill and Disposal Plan
Isolate the Area: Deny entry to non-essential personnel and keep unnecessary people away.

[2][3]

Control the Source: If it can be done without risk, stop the leak.[3]
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Contain the Spill: For large spills, construct dikes or use non-combustible absorbent

materials like sand, earth, or vermiculite to contain the material.[2][3][14] Do not use

combustible materials such as sawdust.[7]

Prevent Environmental Contamination: Prevent runoff from entering drains, sewers, or

waterways.[2][3]

Clean-up: Collect the spilled material and absorbent promptly using non-sparking tools and

place it into a suitable container for disposal.[2][7]

Decontaminate: Wash the spill area down with water.[2]

Disposal: Dispose of the waste in accordance with federal, state, and local environmental

regulations.[3] If uncontaminated, the recovered UAN can often be used as a fertilizer.[3] Do

not reuse empty containers.[6]

Immediate Response

Exposure Event Occurs

Eye Contact:
Flush with water for 15+ min

Skin Contact:
Remove clothing, flush skin for 15+ min

Inhalation:
Move to fresh air

Ingestion:
Rinse mouth, Do NOT induce vomiting

Seek Medical Attention

Click to download full resolution via product page

Caption: Emergency response protocol for UAN exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1144233?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

